Cas no 333453-19-3 (N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 333453-19-3
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 6472033
• Update Time: 2025-10-28

N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• Benzamide, N-(4-fluorophenyl)-4-[(2-methyl-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C19H21FN2O3S/c1-14-4-2-3-13-22(14)26(24,25)18-11-5-15(6-12-18)19(23)21-17-9-7-16(20)8-10-17/h5-12,14H,2-4,13H2,1H3,(H,21,23)
• InChI Key： BKWDDTCBPVBBHQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)C1=CC=C(S(N2CCCCC2C)(=O)=O)C=C1

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• pka: 11.76±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

Recent Advances in the Study of N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS: 333453-19-3)

The compound N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS: 333453-19-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological evaluations have revealed that N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide exhibits promising activity against specific protein targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated its ability to inhibit key enzymes such as COX-2 and PI3K, with IC50 values in the low micromolar range. These findings suggest its potential as a multi-targeted agent for treating conditions like rheumatoid arthritis and certain cancers.

Structural-activity relationship (SAR) studies have been instrumental in identifying the critical pharmacophores within the molecule. The fluorophenyl group and the sulfonylbenzamide moiety appear to be essential for binding affinity, while modifications to the methylpiperidinyl group have shown variable effects on potency and selectivity. These insights are guiding the design of next-generation analogs with improved therapeutic profiles.

Preclinical studies in animal models have provided preliminary evidence of the compound's efficacy and safety profile. A recent study published in European Journal of Pharmacology reported dose-dependent anti-inflammatory effects in murine models, with no significant toxicity observed at therapeutic doses. However, further pharmacokinetic studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

The potential applications of N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide extend beyond its immediate therapeutic uses. Its unique chemical structure has inspired investigations into its utility as a molecular probe for studying protein-ligand interactions and as a scaffold for developing targeted drug delivery systems. These diverse applications underscore its versatility in chemical biology research.

In conclusion, N-(4-fluorophenyl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide represents a promising compound with multiple potential applications in medicine and research. While significant progress has been made in understanding its properties and mechanisms, further studies are required to fully realize its therapeutic potential. The ongoing research efforts surrounding this molecule continue to contribute valuable insights to the field of medicinal chemistry and drug discovery.